Cas no 1227602-25-6 (2,5-Difluoronicotinaldehyde)

• Product Name: 2,5-Difluoronicotinaldehyde
• CAS No: 1227602-25-6
• MF: C₆H₃F₂NO
• MW: 143.090928316116
• CID: 1011164
• PubChem ID: 53485600
• Update Time: 2025-05-21

2,5-Difluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoronicotinaldehyde
• 2,5-Difluoropyridine-3-carboxaldehyde
• AK-82039
• ANW-67877
• CTK8C2137
• KB-123162
• MolPort-020-173-101
• EN300-725161
• 2,5-Difluoropyridine-3-carbaldehyde
• DTXSID20704710
• 3-Pyridinecarboxaldehyde, 2,5-difluoro-
• AT10064
• DB-083520
• 1227602-25-6
• CS-0268518
• SB53688
• 2,5-Difluoro-pyridine-3-carbaldehyde

• MDL： MFCD16606480
• Inchi： 1S/C6H3F2NO/c7-5-1-4(3-10)6(8)9-2-5/h1-3H
• InChI Key： NLNQFRVOJKLIFM-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CC(=CN=1)F

Computed Properties

• Exact Mass: 143.01827004g/mol
• Monoisotopic Mass: 143.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2,5-Difluoronicotinaldehyde

Introduction to 2,5-Difluoronicotinaldehyde (CAS No. 1227602-25-6)

2,5-Difluoronicotinaldehyde, a compound with the CAS number 1227602-25-6, is an intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinaldehyde, featuring two fluorine atoms at the 2 and 5 positions of the pyridine ring. The presence of these fluorine substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications in drug discovery and materials science.

Structural Analysis of 2,5-Difluoronicotinaldehyde

The molecular structure of 1227602-25-6 consists of a pyridine ring with an aldehyde group at position 3 and fluorine atoms at positions 2 and 5. This arrangement creates a highly conjugated system, which enhances the compound's stability and reactivity. The fluorine atoms act as electron-withdrawing groups, influencing the electronic properties of the molecule and making it a potential candidate for various chemical transformations.

Synthesis Methods for 1,3-Difluoronicotinaldehyde

The synthesis of 1,3-difluoronicotinaldehyde involves several steps, including Friedel-Crafts alkylation and subsequent oxidation. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

Applications in Pharmacology

1,3-Difluoronicotinaldehyde has shown promising results in preclinical studies as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to modulate key cellular pathways makes it a valuable tool in drug discovery efforts. Additionally, the compound has been investigated for its potential as a radiosensitizer in cancer therapy.

Environmental Impact and Safety Considerations

Understanding the environmental impact of 1,3-difluoronicotinaldehyde is crucial for its safe handling and disposal. Studies have indicated that the compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term effects on aquatic ecosystems.

Conclusion

In summary, 1,3-difluoronicotinaldehyde (CAS No. 1227604-89-9) is a versatile compound with significant potential in various scientific domains. Its unique chemical properties and diverse applications make it an essential molecule for ongoing research efforts.